Cas no 1049806-11-2 (2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one
• CAS No: 1049806-11-2
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 3167031
• PubChem ID: 58957261
• Update Time: 2025-06-09

2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1049806-11-2
• 2-(3-chloro-4-methylphenyl)-6-methyl-2,3,4,5-tetrahydropyridazin-3-one
• SCHEMBL14107040
• 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one

• Inchi： 1S/C12H13ClN2O/c1-8-3-5-10(7-11(8)13)15-12(16)6-4-9(2)14-15/h3,5,7H,4,6H2,1-2H3
• InChI Key： UODVXQUJXHMQJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(CCC(C)=N1)=O

Computed Properties

• Exact Mass: 236.0716407Da
• Monoisotopic Mass: 236.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one

2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one: A Comprehensive Overview

2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one, also known by its CAS number 1049806-11-2, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and versatile applications. The molecule's structure features a dihydropyridazine ring system with substituents at positions 3 and 6, specifically a 3-chloro-4-methylphenyl group and a methyl group, respectively. These substituents contribute to the compound's stability, reactivity, and bioavailability.

The synthesis of 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

In terms of biological activity, 1049806-11-2 has demonstrated promising results in various in vitro assays. For instance, it has been identified as a potent inhibitor of certain kinases involved in cellular signaling pathways. This property makes it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. Recent research has also highlighted its ability to modulate ion channels, further expanding its therapeutic potential.

The structural uniqueness of 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one contributes to its stability under physiological conditions. This stability is crucial for its application in drug delivery systems and other biomedical technologies. Moreover, the compound's solubility properties have been extensively studied, with findings indicating that it exhibits moderate solubility in common organic solvents and aqueous solutions under specific pH conditions.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and sensing applications. Recent advancements in nanotechnology have further highlighted its role in the development of novel sensors for environmental monitoring and medical diagnostics.

In conclusion, 2-(3-Chloro-4-methylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one, with its CAS number 1049806-11-2, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural properties, biological activity, and material science potential make it an intriguing subject for ongoing research. As new studies continue to uncover its capabilities, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.